![molecular formula C26H21N3O5S2 B1226655 Mycobacterium Tuberculosis Inhibitor](/img/structure/B1226655.png)
Mycobacterium Tuberculosis Inhibitor
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Overview
Description
LSM-33280 is an amidobenzoic acid.
Scientific Research Applications
Novel Inhibitors and Targets
- Imidazo[1,2-a]pyridine compounds show potent activity against M. tuberculosis, offering new avenues for TB drug development. These compounds act by targeting the electron transport ubiquinol cytochrome C reductase (Abrahams et al., 2012).
- Mycobacterial Aspartyl-tRNA Synthetase AspS has been identified as a promising TB drug target, revealing insights for the design of new inhibitors (Gurcha et al., 2014).
Structural Genomics and Drug Discovery
- M. tuberculosis has become a model system for structural genomics, aiding in rational inhibitor design for novel anti-tubercular drugs (Smith & Sacchettini, 2003).
- Structural genomics provides essential information for novel anti-M. tuberculosis drug discovery, guiding the identification of potential targets (Lou & Zhang, 2010).
New Compounds and Methods
- A study highlights the use of ligand-based virtual screening, parallel solution-phase, and microwave-assisted synthesis in identifying new M. tuberculosis growth inhibitors (Manetti et al., 2006).
- 3-methoxynordomesticine, a natural product, shows promising anti-tubercular activity and selectivity, acting as an inhibitor of MurE ligase in M. tuberculosis (Guzman et al., 2010).
Targeting Specific Enzymes
- Mycobacterium tuberculosis glutamine synthetase inhibitors have been identified, presenting a new target for antituberculosis drug discovery (Gising et al., 2012).
- Novel inhibitors of the mycosin protease MycP1 in M. tuberculosis have been identified through virtual screening, offering new treatment options (Hamza et al., 2014).
Understanding the Cell Wall for Drug Development
- The mycobacterial cell wall biosynthesis is a multifaceted target for antibiotic development, exploiting the vital components of the cell wall structure (Abrahams & Besra, 2016).
- ESI-MS assay of M. tuberculosis Antigen 85 enzymes aids in the design of mechanism-based inhibitors, targeting cell wall integrity (Barry et al., 2011).
Properties
Molecular Formula |
C26H21N3O5S2 |
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Molecular Weight |
519.6 g/mol |
IUPAC Name |
methyl 4-[[2-[[6-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate |
InChI |
InChI=1S/C26H21N3O5S2/c1-34-25(33)13-4-6-16(7-5-13)27-20(30)12-35-26-28-18-9-8-17(11-19(18)36-26)29-23(31)21-14-2-3-15(10-14)22(21)24(29)32/h2-9,11,14-15,21-22H,10,12H2,1H3,(H,27,30) |
InChI Key |
XLIZSNQPHLLULU-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)N4C(=O)C5C6CC(C5C4=O)C=C6 |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)N4C(=O)C5C6CC(C5C4=O)C=C6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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